Cas no 1354010-11-9 (N-[(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-N-methyl-acetamide)

• Product Name: N-[(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-N-methyl-acetamide
• CAS No: 1354010-11-9
• MF: C₁₀H₁₉N₃O₂
• MW: 213.276762247086
• CID: 2163120
• Update Time: 2025-10-28

N-[(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(s)-1-(2-amino-acetyl)-piperidin-3-yl]-n-methyl-acetamide
• (S)-N-(1-(2-Aminoacetyl)piperidin-3-yl)-N-methylacetamide
• AM96304
• N-[(S)-1-(2-Aminoacetyl)piperidin-3-yl]-N-methylacetamide
• N-[(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-N-methyl-acetamide

• Inchi： 1S/C10H19N3O2/c1-8(14)12(2)9-4-3-5-13(7-9)10(15)6-11/h9H,3-7,11H2,1-2H3/t9-/m0/s1
• InChI Key： QVMZTLWRQPIQML-VIFPVBQESA-N
• SMILES： O=C(CN)N1CCC[C@@H](C1)N(C(C)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Topological Polar Surface Area: 66.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-N-methyl-acetamide

Professional Introduction to N-[(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-N-methyl-acetamide (CAS No. 1354010-11-9)

N-[(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-N-methyl-acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1354010-11-9, represents a sophisticated molecular structure that has been extensively studied for its potential applications in drug development. The intricate architecture of this molecule, featuring a piperidine ring and an amino-acetyl side chain, makes it a promising candidate for various therapeutic interventions.

The significance of this compound lies in its unique chemical properties and its potential biological activities. The presence of the chiral center at the piperidine ring, specifically the (S)-configuration, is crucial for its pharmacological efficacy. This stereochemical specificity is often a key factor in the development of drugs that require precise molecular interactions with biological targets. The N-methyl-acetamide moiety further enhances the compound's versatility, allowing for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of N-[(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-N-methyl-acetamide with biological systems. These studies have highlighted the compound's potential as a scaffold for developing novel therapeutic agents. For instance, computational simulations have shown that this molecule can effectively interact with enzymes and receptors involved in various metabolic pathways, suggesting its utility in treating conditions such as metabolic disorders and inflammation.

In addition to its structural features, the compound's solubility and stability under physiological conditions are critical factors that contribute to its pharmaceutical relevance. Research has demonstrated that N-[(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-N-methyl-acetamide exhibits good solubility in both water and organic solvents, which facilitates its formulation into various dosage forms. Furthermore, its stability under different storage conditions ensures that it remains effective over extended periods, making it suitable for clinical use.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These methods include asymmetric synthesis techniques that allow for the selective formation of the (S)-configuration at the piperidine ring. Such advancements in synthetic chemistry have not only improved the accessibility of this compound but also paved the way for further modifications and derivatization.

Current research is exploring the potential applications of N-[(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-N-methyl-acetamide in several therapeutic areas. One particularly promising area is in the development of antiviral agents. Preliminary studies have indicated that this compound can inhibit viral proteases, which are essential for viral replication. By targeting these enzymes, N-[(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-N-methyl-acetamide may offer a novel approach to combating viral infections.

Another area of interest is its potential role in anti-inflammatory therapies. Inflammation is a complex biological process that involves multiple pathways and mediators. The ability of N-[(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-N-methyl-acetamide to modulate these pathways has been investigated in preclinical studies. Results suggest that it can attenuate inflammatory responses by inhibiting key signaling molecules involved in the inflammatory cascade.

The compound's structural features also make it a valuable tool for studying enzyme mechanisms and substrate recognition. By understanding how N-[(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-N-methyl-acetamide interacts with biological targets, researchers can gain insights into the structural requirements for effective drug design. This knowledge can be applied to develop new drugs with improved efficacy and reduced side effects.

Furthermore, the versatility of this compound allows for its use as a building block in drug discovery programs. Its modular structure can be modified to create libraries of derivatives with diverse pharmacological properties. Such libraries are essential for high-throughput screening campaigns aimed at identifying lead compounds for further development.

The regulatory landscape for N-[(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-N-methyl-acetamide is also evolving, with increasing emphasis on ensuring safety and efficacy through rigorous testing protocols. Regulatory agencies require comprehensive data on the compound's pharmacokinetics, pharmacodynamics, and toxicology before it can be approved for clinical use. However, these stringent requirements also ensure that only compounds with proven therapeutic value reach patients.

In conclusion, N-[(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-N-methyl-acetamide (CAS No. 1354010-11-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its promising biological activities, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions facing society today.